Cas no 18673-13-7 (3-Ethylsulfanyl-propionic Acid Methyl Ester)

3-Ethylsulfanyl-propionic Acid Methyl Ester is a sulfur-containing ester with applications in organic synthesis and specialty chemical production. Its structure, featuring an ethylsulfanyl group and a methyl ester functionality, makes it a versatile intermediate for constructing more complex molecules. The compound is particularly useful in the synthesis of heterocyclic compounds and as a precursor for agrochemicals or pharmaceuticals. Its moderate reactivity and stability under standard conditions allow for controlled functionalization. The ethylsulfanyl moiety can serve as a nucleophile or be further modified, while the ester group offers opportunities for hydrolysis or transesterification. This balance of reactivity and stability makes it a practical choice for targeted synthetic routes.

3-Ethylsulfanyl-propionic Acid Methyl Ester structure

18673-13-7 structure

Product Name:3-Ethylsulfanyl-propionic Acid Methyl Ester

CAS No:18673-13-7

MF:C₆H₁₂O₂S

MW:148.223280906677

CID:162901

PubChem ID:240320

Update Time:2025-06-07

3-Ethylsulfanyl-propionic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

- Propanoic acid,3-(ethylthio)-, methyl ester
- 3-ETHYLSULFANYL-PROPIONIC ACID METHYL ESTER
- methyl 3-ethylsulfanylpropanoate
- 3-Aethylmercapto-propionsaeuremethylester
- 3-Aethylmercapto-propionsaeure-methylester
- 3-Ethylmercapto-propionsaeure-methylester
- 3-ethylsulfanylpropionic acid methyl ester
- AC1L64XT
- AC1Q38HC
- AC1Q601C
- AR-1J4984
- CTK4D9329
- Methyl 3-(ethylsulfanyl)propanoate
- methyl 3-ethylthiopropionate
- Methyl-3-ethyl-thiopropionat
- NSC46447
- HKZAEFYOTHDMNN-UHFFFAOYSA-N
- METHYL 3-(ETHYLTHIO)-PROPIONATE
- SCHEMBL1709989
- Propanoic acid, 3-(ethylthio)-, methyl ester
- DTXSID40286548
- FT-0693538
- Methyl 3-(ethylsulfanyl)propanoate #
- NSC 46447
- AKOS008951589
- 18673-13-7
- Propionic acid, 3-(ethylthio)-, methyl ester
- methyl 3-(ethylthio)propanoate
- NSC-46447
- 3-Ethylsulfanyl-propionic Acid Methyl Ester
- Inchi： 1S/C6H12O2S/c1-3-9-5-4-6(7)8-2/h3-5H2,1-2H3
- InChI Key： HKZAEFYOTHDMNN-UHFFFAOYSA-N
- SMILES： S(CC)CCC(=O)OC

Computed Properties

Exact Mass: 148.05586
Monoisotopic Mass: 148.05580079g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 5
Complexity: 83.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 51.6Å²

Experimental Properties

Density: 1.0±0.1 g/cm3
Melting Point: NA
Boiling Point: 200.5±23.0 °C at 760 mmHg
PSA: 26.3
LogP: 1.30260
Vapor Pressure: 0.3±0.4 mmHg at 25°C

3-Ethylsulfanyl-propionic Acid Methyl Ester Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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TRC	E927493-10mg	3-Ethylsulfanyl-propionic Acid Methyl Ester	18673-13-7	10mg	$ 50.00	2022-06-05
TRC	E927493-50mg	3-Ethylsulfanyl-propionic Acid Methyl Ester	18673-13-7	50mg	$ 70.00	2022-06-05
TRC	E927493-100mg	3-Ethylsulfanyl-propionic Acid Methyl Ester	18673-13-7	100mg	$ 115.00	2022-06-05